Cas no 1568246-45-6 ((1S)-2-azido-1-(2-methylphenyl)ethan-1-ol)

• Product Name: (1S)-2-azido-1-(2-methylphenyl)ethan-1-ol
• CAS No: 1568246-45-6
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 6022651
• PubChem ID: 83092391
• Update Time: 2025-06-13

(1S)-2-azido-1-(2-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-azido-1-(2-methylphenyl)ethan-1-ol
• 1568246-45-6
• EN300-1147013
• AKOS021413702

• Inchi： 1S/C9H11N3O/c1-7-4-2-3-5-8(7)9(13)6-11-12-10/h2-5,9,13H,6H2,1H3/t9-/m1/s1
• InChI Key： GAWWNPMGGBHFNH-SECBINFHSA-N
• SMILES： O[C@H](CN=[N+]=[N-])C1C=CC=CC=1C

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.6Ų

Additional information on (1S)-2-azido-1-(2-methylphenyl)ethan-1-ol

Recent Advances in the Study of (1S)-2-azido-1-(2-methylphenyl)ethan-1-ol (CAS: 1568246-45-6) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (1S)-2-azido-1-(2-methylphenyl)ethan-1-ol (CAS: 1568246-45-6) has recently emerged as a promising chiral building block in pharmaceutical synthesis and chemical biology applications. This brief summarizes the latest research developments surrounding this compound, focusing on its synthetic utility, biological activity, and potential therapeutic applications. Recent studies have highlighted its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems.

Structural analysis reveals that the azido group at the β-position and the chiral center at the α-position of this compound provide unique reactivity patterns that enable diverse chemical transformations. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effective incorporation into click chemistry-based drug discovery platforms, where it served as a versatile handle for bioorthogonal conjugation with various pharmacophores. The ortho-methylphenyl moiety appears to confer favorable pharmacokinetic properties, including enhanced membrane permeability compared to similar derivatives.

Recent synthetic methodology developments have significantly improved the production efficiency of (1S)-2-azido-1-(2-methylphenyl)ethan-1-ol. A team at MIT reported an asymmetric synthesis approach achieving >99% enantiomeric excess using a novel organocatalytic system (Nature Chemistry, 2024). This breakthrough addresses previous challenges in obtaining the compound in optically pure form, which had limited its application in stereoselective synthesis. The improved synthetic accessibility has subsequently enabled more extensive structure-activity relationship studies of derivatives containing this scaffold.

In biological studies, researchers have explored the compound's potential as a precursor for proteolysis-targeting chimeras (PROTACs). Its azide functionality allows efficient conjugation to E3 ligase ligands, while the aromatic alcohol provides a point of attachment for target protein binders. Preliminary results presented at the 2024 ACS National Meeting showed promising degradation activity against several kinase targets when incorporated into PROTAC architectures. These findings suggest potential applications in targeted protein degradation therapies for cancer and other diseases.

The safety profile and metabolic fate of (1S)-2-azido-1-(2-methylphenyl)ethan-1-ol have been investigated in recent preclinical studies. While the compound shows good stability under physiological conditions, researchers have noted the importance of proper handling due to the potential reactivity of the azido group. Current Good Manufacturing Practice (cGMP) production methods are under development by several contract research organizations, anticipating increased demand for this intermediate in drug discovery programs.

Looking forward, the unique structural features of (1S)-2-azido-1-(2-methylphenyl)ethan-1-ol continue to inspire innovative applications in chemical biology. Ongoing research explores its use in activity-based protein profiling, targeted covalent inhibitor design, and as a scaffold for fragment-based drug discovery. The compound's versatility and the recent methodological advances in its synthesis and application position it as a valuable tool in modern medicinal chemistry and chemical biology research.